Cas no 5308-96-3 (octyl(phenyl)phosphinic acid)

• Product Name: octyl(phenyl)phosphinic acid
• CAS No: 5308-96-3
• MF: C₁₄H₂₃O₂P
• MW: 254.304985284805
• CID: 1584787
• PubChem ID: 2057488
• Update Time: 2025-04-21

octyl(phenyl)phosphinic acid Chemical and Physical Properties

Names and Identifiers

• octyl(phenyl)phosphinic acid
• 5308-96-3
• SCHEMBL7931533
• DTXSID50967593

• Inchi： 1S/C14H23O2P/c1-2-3-4-5-6-10-13-17(15,16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H,15,16)
• InChI Key： OSZRNXHZKQPTFA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(CCCCCCCC)(=O)O

Computed Properties

• Exact Mass: 254.14369
• Monoisotopic Mass: 254.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.5
• PSA: 37.3